Cas no 2138566-73-9 ((9H-fluoren-9-yl)methyl N-3-(aminomethyl)bicyclo3.2.0heptan-6-ylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-3-(aminomethyl)bicyclo3.2.0heptan-6-ylcarbamate
• CAS No: 2138566-73-9
• MF: C₂₃H₂₆N₂O₂
• MW: 362.464745998383
• CID: 5817693
• PubChem ID: 165500862
• Update Time: 2025-07-08

(9H-fluoren-9-yl)methyl N-3-(aminomethyl)bicyclo3.2.0heptan-6-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-3-(aminomethyl)bicyclo3.2.0heptan-6-ylcarbamate
• (9H-fluoren-9-yl)methyl N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]carbamate
• 2138566-73-9
• EN300-1179615

• Inchi： 1S/C23H26N2O2/c24-12-14-9-15-11-22(20(15)10-14)25-23(26)27-13-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-8,14-15,20-22H,9-13,24H2,(H,25,26)
• InChI Key： GIVNZANMETUSNX-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC2CC(CN)CC21)=O

Computed Properties

• Exact Mass: 362.199428076g/mol
• Monoisotopic Mass: 362.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-3-(aminomethyl)bicyclo3.2.0heptan-6-ylcarbamate

(9H-fluoren-9-yl)methyl N-3-(aminomethyl)bicyclo[3.2.0]heptan-6-ylcarbamate: A Comprehensive Overview

(9H-fluoren-9-yl)methyl N-3-(aminomethyl)bicyclo[3.2.0]heptan-6-ylcarbamate (CAS No. 2138566-73-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a fluorenylmethyl carbamate (Fmoc) derivative, is characterized by its bicyclic core and the presence of an aminomethyl group, which imparts it with versatile reactivity and functional utility.

The fluorenylmethyl carbamate (Fmoc) protecting group is widely used in peptide synthesis and organic synthesis due to its ease of removal and stability under various reaction conditions. The bicyclo[3.2.0]heptan-6-yl moiety, on the other hand, adds a layer of complexity and rigidity to the molecule, which can influence its biological activity and pharmacokinetic properties. This combination of features makes (9H-fluoren-9-yl)methyl N-3-(aminomethyl)bicyclo[3.2.0]heptan-6-ylcarbamate a valuable intermediate in the development of novel drugs and therapeutic agents.

Recent studies have highlighted the potential of (9H-fluoren-9-yl)methyl N-3-(aminomethyl)bicyclo[3.2.0]heptan-6-ylcarbamate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity as a G protein-coupled receptor (GPCR) modulator. GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are implicated in numerous diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

The bicyclo[3.2.0]heptan-6-yl scaffold has been shown to enhance the binding affinity and selectivity of ligands for specific GPCRs, making it an attractive structural element for drug design. In particular, the presence of the aminomethyl group allows for the introduction of additional functional groups that can further optimize the pharmacological profile of the molecule. This flexibility in chemical modification is crucial for fine-tuning the properties of drug candidates during lead optimization.

Moreover, (9H-fluoren-9-yl)methyl N-3-(aminomethyl)bicyclo[3.2.0]heptan-6-ylcarbamate has been explored for its potential as a prodrug strategy in drug delivery systems. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The Fmoc protecting group can be designed to be cleaved under specific physiological conditions, releasing the active drug at the target site with improved bioavailability and reduced side effects.

In addition to its applications in drug discovery, (9H-fluoren-9-yl)methyl N-3-(aminomethyl)bicyclo[3.2.0]heptan-6-ylcarbamate has also been investigated for its use in chemical biology studies. The compound's unique structure makes it suitable for labeling and imaging applications, where it can be used to probe protein-protein interactions or track molecular dynamics within living cells.

The synthesis of (9H-fluoren-9-yl)methyl N-3-(aminomethyl)bicyclo[3.2.0]heptan-6-ylcarbamate typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the bicyclic core through ring-closing metathesis (RCM) reactions, followed by functionalization of the aminomethyl group using standard coupling techniques such as those involving carbodiimide reagents or copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions.

Despite its complexity, recent advancements in synthetic methodologies have made it possible to produce (9H-fluoren-9-yl)methyl N-3-(aminomethyl)bicyclo[3.2.0]heptan-6-ylcarbamate on a larger scale with improved efficiency and cost-effectiveness. These developments have opened up new avenues for its application in both academic research and industrial settings.

In conclusion, (9H-fluoren-9-yl)methyl N-3-(aminomethyl)bicyclo[3.2.0]heptan-6-ylcarbamate (CAS No. 2138566-73-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for developing novel therapeutics and advancing our understanding of complex biological systems.